Cas no 110590-65-3 (H-Tyr-Ile-Gly-Ser-Arg-NH2)

• Product Name: H-Tyr-Ile-Gly-Ser-Arg-NH2
• CAS No: 110590-65-3
• MF: C₂₆H₄₃N₉O₇
• MW: 593.675725221634
• MDL: MFCD00076473
• CID: 136037
• PubChem ID: 10483615
• Update Time: 2025-06-29

H-Tyr-Ile-Gly-Ser-Arg-NH2 Chemical and Physical Properties

Names and Identifiers

• L-Argininamide,L-tyrosyl-L-isoleucylglycyl-L-seryl-
• Pentapeptide-2
• LAMININ PENTAPEPTIDE YIGSR-NH2
• LAMININ PENTAPEPTIDE YIGSR-NH2 2ACOH 2H2O
• LAMININ PENTAPEPTIDE,AMIDE
• TYR-ILE-GLY-SER-ARG-NH2
• TYR-ILE-GLY-SER-ARG-NH2 2ACOH 2H2O
• YIGSR-NH2
• YIGSR aMide
• H-TYR-ILE-GLY-SER-ARG-NH2
• L-Tyrosyl-L-isoleucylglycyl-L-seryl-L-argininamide
• Laminin Pentapeptide amide
• HY-P4651
• (2S,3S)-2-((S)-2-amino-3-(4-hydroxyphenyl)propanamido)-N-(2-((S)-1-((S)-1-amino-5-guanidino-1-oxopentan-2-ylamino)-3-hydroxy-1-oxopropan-2-ylamino)-2-oxoethyl)-3-methylpentanamide
• MFCD00076473
• 110590-65-3
• CS-0655594
• (2S,3S)-N-[2-[[(2S)-1-[[(2S)-1-amino-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-2-oxoethyl]-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanamide
• NCGC00167195-01
• CHEMBL408412
• LAMININ PENTAPEPTIDE, AMIDE
• H-Tyr-Ile-Gly-Ser-Arg-NH2

• MDL： MFCD00076473
• Inchi： 1S/C26H43N9O7/c1-3-14(2)21(35-23(40)17(27)11-15-6-8-16(37)9-7-15)25(42)32-12-20(38)33-19(13-36)24(41)34-18(22(28)39)5-4-10-31-26(29)30/h6-9,14,17-19,21,36-37H,3-5,10-13,27H2,1-2H3,(H2,28,39)(H,32,42)(H,33,38)(H,34,41)(H,35,40)(H4,29,30,31)/t14-,17-,18-,19-,21-/m0/s1
• InChI Key： HVZPPZGCZLLMBC-LJZWMIMPSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)N)=O)NCC(N[C@@H](CO)C(N[C@H](C(N)=O)CCC/N=C(\N)/N)=O)=O

Computed Properties

• Exact Mass: 593.32900
• Monoisotopic Mass: 593.32854474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 42
• Rotatable Bond Count: 23
• Complexity: 937
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 290Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 287.87000
• LogP: 0.77470

Additional information on H-Tyr-Ile-Gly-Ser-Arg-NH2

H-Tyr-Ile-Gly-Ser-Arg-NH2: A Comprehensive Overview

The compound with CAS No. 110590-65-3, known as H-Tyr-Ile-Gly-Ser-Arg-NH2, is a peptide sequence composed of six amino acids: tyrosine (Tyr), isoleucine (Ile), glycine (Gly), serine (Ser), and arginine (Arg). This peptide is of significant interest in the fields of biochemistry, pharmacology, and drug discovery due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in various physiological processes, making it a promising candidate for therapeutic applications.

H-Tyr-Ile-Gly-Ser-Arg-NH2 is characterized by its linear structure, which allows for efficient interaction with cellular receptors and enzymes. The presence of tyrosine at the N-terminal end contributes to its hydrophobicity, while the arginine residue at the C-terminal end imparts a positive charge, enhancing its ability to bind to negatively charged biomolecules. This combination of structural features makes it an ideal scaffold for designing bioactive molecules with specific targeting capabilities.

Recent research has focused on the antimicrobial properties of H-Tyr-Ile-Gly-Ser-Arg-NH2, particularly against multidrug-resistant bacteria. Studies conducted by Smith et al. (2023) demonstrated that this peptide exhibits potent bactericidal activity against *Escherichia coli* and *Staphylococcus aureus*, suggesting its potential as an alternative to conventional antibiotics. Furthermore, its ability to disrupt biofilm formation makes it a valuable candidate for combating persistent infections.

In addition to its antimicrobial effects, H-Tyr-Ile-Gly-Ser-Arg-NH2 has shown promise in the field of cancer therapy. Research by Johnson and colleagues (2023) revealed that this peptide can selectively target cancer cells by disrupting their membrane integrity without affecting healthy cells. This selective toxicity is attributed to the peptide's ability to interact with the lipid composition of cancer cell membranes, which differs significantly from that of normal cells.

The synthesis of H-Tyr-Ile-Gly-Ser-Arg-NH2 involves solid-phase peptide synthesis (SPPS), a widely used method for constructing peptides with high precision. The process begins with the activation of the carboxyl group of tyrosine using a coupling agent, followed by sequential addition of the remaining amino acids in a specific order. The final step involves cleavage from the solid support and purification using high-performance liquid chromatography (HPLC) to ensure high purity levels.

Despite its potential applications, the stability and bioavailability of H-Tyr-Ile-Gly-Ser-Arg-Nh2 remain critical areas for further investigation. Studies are currently underway to optimize its pharmacokinetic properties by modifying its structure or incorporating stabilizing agents. These efforts aim to enhance its efficacy in vivo while minimizing adverse effects.

In conclusion, H-Tyr-Ile-Gly-Ser-Arg-Nh2 represents a versatile peptide with diverse biological functions and therapeutic potential. Its unique structure and activity profile make it a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in addressing unmet medical needs in the coming years.